Cas no 69504-74-1 (4-Isoquinolinol,6,7-dimethoxy-3-(2-pyridinyl)-)

• Product Name: 4-Isoquinolinol,6,7-dimethoxy-3-(2-pyridinyl)-
• CAS No: 69504-74-1
• MF: C₁₆H₁₄N₂O₃
• MW: 282.293963909149
• CID: 509475
• PubChem ID: 325908
• Update Time: 2025-04-19

4-Isoquinolinol,6,7-dimethoxy-3-(2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Isoquinolinol,6,7-dimethoxy-3-(2-pyridinyl)-
• (3E)-6,7-dimethoxy-3-(1H-pyridin-2-ylidene)isoquinolin-4-one
• 69504-74-1
• NSC-295497
• DTXSID00989462
• 6,7-Dimethoxy-3-(pyridin-2-yl)isoquinolin-4-ol
• NSC295497

• Inchi： 1S/C16H14N2O3/c1-20-13-7-10-9-18-15(12-5-3-4-6-17-12)16(19)11(10)8-14(13)21-2/h3-9,19H,1-2H3
• InChI Key： RALBMKFVMKRAIB-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2=CN=C(C3C=CC=CN=3)C(=C2C=1)O)OC

Computed Properties

• Exact Mass: 282.10052
• Monoisotopic Mass: 282.100442
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.9
• XLogP3: 2.3

Experimental Properties

• Density: 1.26
• Boiling Point: 500°C at 760 mmHg
• Flash Point: 256.2°C
• Refractive Index: 1.618
• PSA: 59.92